Cas no 2034591-24-5 (N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 2034591-24-5
• MF: C₁₆H₁₇N₃O₄S₂
• MW: 379.453881025314
• CID: 5338996
• Update Time: 2025-07-09

N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-methoxy-2-phenylpropyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide

• Inchi： 1S/C16H17N3O4S2/c1-23-11-16(20,12-6-3-2-4-7-12)10-17-25(21,22)14-9-5-8-13-15(14)19-24-18-13/h2-9,17,20H,10-11H2,1H3
• InChI Key： AKJWNNDLYVJCBW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NCC(COC)(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 536
• XLogP3: 1.3
• Topological Polar Surface Area: 138

Additional information on N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide

Comprehensive Overview of N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034591-24-5)

The compound N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034591-24-5) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a benzothiadiazole core with a hydroxy-methoxy-phenylpropyl side chain, offering diverse functional properties. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of both sulfonamide and benzothiadiazole moieties suggests possible activity in enzyme inhibition or receptor binding, making it a candidate for further investigation in therapeutic development.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide stands out as a promising scaffold for designing new bioactive molecules. Its CAS No. 2034591-24-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. The compound's hydrophilic-lipophilic balance, influenced by the hydroxy and methoxy groups, may enhance its pharmacokinetic properties, a critical factor in drug development. This aligns with current trends in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles for candidate drugs.

The benzothiadiazole component of this compound is particularly noteworthy, as this heterocyclic system is known for its electron-accepting capabilities and photophysical properties. Such characteristics are exploited in materials science, including the development of organic semiconductors and fluorescent probes. While the primary focus of CAS No. 2034591-24-5 remains in life sciences, interdisciplinary applications cannot be overlooked. Researchers are also exploring its potential in catalysis and supramolecular chemistry, where sulfonamide derivatives often play pivotal roles.

Synthetic accessibility is another advantage of N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide. Modern green chemistry techniques, such as microwave-assisted synthesis or flow chemistry, could streamline its production while minimizing environmental impact. This resonates with the growing emphasis on sustainable chemical processes in industrial and academic settings. The compound's structural modularity also allows for derivatization, enabling the creation of libraries for high-throughput screening—a strategy widely adopted in precision medicine initiatives.

From a commercial perspective, CAS No. 2034591-24-5 represents an opportunity for specialty chemical manufacturers. Its unique structure fills a niche in the market for custom synthesis and research chemicals. As the pharmaceutical industry increasingly targets undruggable proteins, compounds like this sulfonamide derivative may provide key insights into novel binding mechanisms. Furthermore, its potential as a intermediate in multi-step syntheses adds to its value proposition for synthetic chemists.

In conclusion, N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034591-24-5) exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from drug discovery to materials science—highlight its importance in advancing scientific frontiers. As research continues to uncover its full potential, this compound is poised to remain a subject of intense study and commercial interest in the coming years.